Cas no 61587-94-8 (2H-Benzimidazol-2-one, 1,3-dihydro-5-methyl-4,6-dinitro-)

2H-Benzimidazol-2-one, 1,3-dihydro-5-methyl-4,6-dinitro- structure
61587-94-8 structure
Product Name:2H-Benzimidazol-2-one, 1,3-dihydro-5-methyl-4,6-dinitro-
CAS No:61587-94-8
MF:C8H6N4O5
MW:238.157041072845
CID:473834
PubChem ID:12318780
Update Time:2025-04-19

2H-Benzimidazol-2-one, 1,3-dihydro-5-methyl-4,6-dinitro- Chemical and Physical Properties

Names and Identifiers

    • 2H-Benzimidazol-2-one, 1,3-dihydro-5-methyl-4,6-dinitro-
    • 5-methyl-4,6-dinitro-1,3-dihydrobenzimidazol-2-one
    • 5-Methyl-4,6-dinitro-1,3-dihydro-2H-benzimidazol-2-one
    • 61587-94-8
    • DTXSID70488179
    • Inchi: 1S/C8H6N4O5/c1-3-5(11(14)15)2-4-6(7(3)12(16)17)10-8(13)9-4/h2H,1H3,(H2,9,10,13)
    • InChI Key: OAMVEKCECPTGTH-UHFFFAOYSA-N
    • SMILES: O=C1NC2C=C(C(C)=C(C=2N1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 238.03388
  • Monoisotopic Mass: 238.03381930g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 375
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 133Ų

Experimental Properties

  • PSA: 127.41

2H-Benzimidazol-2-one, 1,3-dihydro-5-methyl-4,6-dinitro- Related Literature

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